Cas no 81936-48-3 (N-(1-phenylethyl)pyridin-2-amine)

• Product Name: N-(1-phenylethyl)pyridin-2-amine
• CAS No: 81936-48-3
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 4202382
• PubChem ID: 15758190
• Update Time: 2025-06-08

N-(1-phenylethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-(1-phenylethyl)-
• N-(1-phenylethyl)pyridin-2-amine
• Z31195263
• 81936-48-3
• SCHEMBL10594962
• G40720
• GDA93648
• CS-0257966
• AKOS008922295
• EN300-68669

• Inchi： 1S/C13H14N2/c1-11(12-7-3-2-4-8-12)15-13-9-5-6-10-14-13/h2-11H,1H3,(H,14,15)
• InChI Key： IWMMJPDCLGWNLZ-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC=CC=C2)C)=NC=CC=C1

Computed Properties

• Exact Mass: 198.115698455Da
• Monoisotopic Mass: 198.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 24.9Ų

N-(1-phenylethyl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(1-phenylethyl)pyridin-2-amine

N-(1-Phenylethyl)pyridin-2-amine: A Comprehensive Overview

N-(1-Phenylethyl)pyridin-2-amine (CAS No. 81936-48-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-(1-Phenylethyl)pyridin-2-amine.

Chemical Structure and Properties

N-(1-Phenylethyl)pyridin-2-amine is an organic compound with the molecular formula C₁₂H₁₄N₂. The compound features a pyridine ring substituted with an N-(1-phenylethyl) group, which imparts unique chemical and physical properties. The molecular weight of N-(1-Phenylethyl)pyridin-2-amine is 186.25 g/mol. It is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol and dichloromethane.

The compound's chemical structure allows for various functional groups to be introduced or modified, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the pyridine ring and the phenyl group provides opportunities for conjugation and electronic delocalization, which can influence its reactivity and biological activity.

Synthesis Methods

The synthesis of N-(1-Phenylethyl)pyridin-2-amine can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-chloropyridine with 1-phenylethanamine in the presence of a base such as potassium carbonate or sodium hydride. This nucleophilic substitution reaction proceeds efficiently under mild conditions, yielding high yields of the desired product.

Another approach involves the reductive amination of 2-pyridinecarbaldehyde with 1-phenylethanamine using a reducing agent like sodium borohydride or hydrogen gas over a palladium catalyst. This method is particularly useful for preparing enantiomerically pure forms of N-(1-Phenylethyl)pyridin-2-amine, which are essential for pharmaceutical applications.

Biological Activities and Applications

N-(1-Phenylethyl)pyridin-2-amine has been extensively studied for its biological activities, particularly in the context of medicinal chemistry and drug discovery. One of its notable properties is its ability to modulate various biological targets, including enzymes, receptors, and ion channels.

Recent research has highlighted the potential of N-(1-Phenylethyl)pyridin-2-amine as a lead compound for developing drugs targeting neurological disorders. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for treating conditions like depression and Parkinson's disease.

In addition to its MAO-inhibiting properties, N-(1-Phenylethyl)pyridin-2-amine has also been investigated for its anti-inflammatory effects. Research indicates that certain derivatives can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest potential applications in treating inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

Clinical Trials and Future Prospects

The promising biological activities of N-(1-Phenylethyl)pyridin-2-amine have led to several clinical trials aimed at evaluating its safety and efficacy as a therapeutic agent. Early-phase clinical trials have shown that compounds derived from this scaffold are well-tolerated by patients and exhibit favorable pharmacokinetic profiles.

Ongoing research continues to explore new derivatives and analogs of N-(1-Phenylethyl)pyridin-2-amine, focusing on optimizing their potency, selectivity, and bioavailability. These efforts are driven by the need to develop more effective treatments for various diseases with unmet medical needs.

In conclusion, N-(1-Phenylethyl)pyridin-2-amine (CAS No. 81936-48-3) represents a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, versatile synthesis methods, and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. As research in this area continues to advance, we can expect to see new applications and breakthroughs that will benefit patients worldwide.